Cas no 884497-57-8 (1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde)

• Product Name: 1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde
• CAS No: 884497-57-8
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 1085882
• PubChem ID: 3850687
• Update Time: 2025-05-21

1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-(3,5-Dimethylphenoxy)ethyl)-1H-indole-3-carbaldehyde
• 1-[2-(3,5-dimethylphenoxy)ethyl]indole-3-carbaldehyde
• DTXSID80397309
• CHEMBRDG-BB 6440701
• AKOS022184434
• MFCD05863697
• 884497-57-8
• 1-[2-(3,5-dimethylphenoxy)ethyl]-1H-indole-3-carbaldehyde
• DB-354276
• 1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde

• MDL： MFCD05863697
• Inchi： 1S/C19H19NO2/c1-14-9-15(2)11-17(10-14)22-8-7-20-12-16(13-21)18-5-3-4-6-19(18)20/h3-6,9-13H,7-8H2,1-2H3
• InChI Key： LEZHJNVNHSKUMV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)CCN1C=C(C=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 293.14200
• Monoisotopic Mass: 293.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 496.8°C at 760 mmHg
• Flash Point: 254.2°C
• Refractive Index: 1.578
• PSA: 31.23000
• LogP: 4.14960

Additional information on 1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde

Introduction to 1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde (CAS No. 884497-57-8)

1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde, with the CAS number 884497-57-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3,5-dimethylphenoxy substituent and an aldehyde group at the 3-position of the indole core, make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The< strong>1H-indole scaffold is a core structural motif found in numerous bioactive natural products and pharmacologically relevant compounds. Its ability to interact with various biological targets, including enzymes and receptors, has made it a cornerstone in medicinal chemistry. The introduction of the 1-2-(3,5-dimethylphenoxy)ethyl side chain into the indole framework introduces additional functional groups that can modulate the compound's pharmacokinetic properties and biological activity. This modification has been strategically designed to enhance binding affinity and selectivity, which are critical factors in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The< strong>aldehyde functionality in 1-2-(3,5-dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde serves as a reactive site for further chemical modifications, allowing for the synthesis of more complex derivatives with tailored biological properties. This reactivity has been exploited in various synthetic strategies aimed at developing novel drug candidates.

The< strong>3,5-dimethylphenoxy group is another key feature of this compound that contributes to its unique chemical and biological profile. This substituent can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Additionally, the presence of methyl groups at the 3 and 5 positions of the phenyl ring enhances lipophilicity, which can improve membrane permeability and oral bioavailability—important considerations in drug design.

Recent studies have highlighted the potential of indole derivatives as modulators of signaling pathways involved in various diseases. For instance, research has demonstrated that certain indole-based compounds can inhibit kinases and other enzymes implicated in cancer progression. The< strong>1-2-(3,5-dimethylphenoxy)ethyl moiety in 1H-indole-3-carbaldehyde may contribute to its ability to modulate these pathways by providing a scaffold that can interact with specific protein targets.

The< strong>aldehyde group at the 3-position of the indole core is particularly noteworthy due to its reactivity. Aldehydes are known to participate in various chemical reactions, including condensation reactions with amino compounds to form Schiff bases, which have been reported to exhibit a wide range of biological activities. The synthesis of such derivatives from 1-2-(3,5-dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde could open up new avenues for drug discovery.

In conclusion, 1-2-(3,5-Dimethylphenoxy)ethyl-1H-indole-3-carbaldehyde (CAS No. 884497-57-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. Ongoing research into its biological activities and synthetic applications promises to yield valuable insights into its role in drug discovery and molecular pharmacology.